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Property Value

Molecular Formula C₁₁H₁₂FNO₃ [1] [2]

Molecular Weight 225.22 g/mol [2] [3]

Density 1.3±0.1 g/cm³ [2]

Flash Point 168.1±28.4 °C [2]

Boiling Point 354.3±44.0 °C at 760 mmHg [2]

Vapour Pressure 0.0±0.8 mmHg at 25°C [2]

Frequently Asked Questions

What are the recommended storage conditions for Flufenacet oxalate? While specific stability

studies are not available in the search results, one supplier lists a recommendation to store the

substance at 2-8°C in a refrigerator [3]. In the absence of comprehensive data, this is a prudent starting

point.
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Is Flufenacet oxalate stable in the environment? Data on its environmental fate indicates that

Flufenacet oxalea is non-persistent in soil under laboratory conditions, with a typical aerobic soil

degradation half-life (DT₅₀) of 5.83 days. However, the time for 90% degradation (DT₉₀) can be much

longer (123.0 days), which may be classified as persistent by some standards [1].

What is Flufenacet oxalate? Flufenacet oxalate is a chemical transformation product (metabolite)

of the herbicide Flufenacet. It is formed in soil, plants, animals, and groundwater [1]. It is also known

by other names such as Flufenacet OXA and 2-((4-fluorophenyl)(isopropyl)amino)-2-oxoacetic acid

[2].

Troubleshooting Guide

Handling and Safety: The substance has associated hazard statements H301 (toxic if swallowed)
and H317 (may cause an allergic skin reaction) [2]. Use personal protective equipment including

gloves, eye/face protection, and an N95 dust mask [2].
Lack of Experimental Data: The search results do not provide detailed experimental protocols for

handling or analyzing Flufenacet oxalate. The available information is primarily from regulatory data
summaries and chemical supplier catalogs [1] [2] [3].

Recommended Experimental Workflow for Stability
Assessment

Given the lack of specific data, the following workflow outlines a general approach to determine the storage

stability of a chemical substance in a laboratory setting.
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Start: Substance Received

Divide into aliquots

Storage Condition 1
Long-Term: -20°C

Storage Condition 2
Medium-Term: 2-8°C

Storage Condition 3
Accelerated: 25°C/60%RH

Analyze Aliquots
(HPLC, LC-MS)
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Compare Purity & Degradation

Establish Storage Protocol
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stability-flufenacet-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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